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Compound of Interest

Compound Name: Diisodecyl phthalate

Cat. No.: B122879 Get Quote

Diisodecyl phthalate (DIDP) is a high-molecular-weight phthalate ester, primarily utilized as a

plasticizer.[1] It is synthesized through the esterification of phthalic acid and isomeric decyl

alcohols, resulting in a mixture of related compounds.[2][3] Its principal application is in the

production of flexible polyvinyl chloride (PVC) products, where it imparts durability, flexibility,

and resistance to high temperatures and weathering.[2][4][5] A thorough understanding of its

physical state and solubility is paramount for professionals in materials science, environmental

science, and drug development, as these properties govern its processing, formulation, product

performance, and environmental fate.

Section 1: Physicochemical Identity of Diisodecyl
Phthalate
DIDP is not a single, pure compound but a mixture of isomers.[1] This isomeric complexity is a

result of the branched nature of the C10 alcohol used in its synthesis.[2] The fundamental

properties, however, are consistent across the technical-grade products used in industry.
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Property Value Source(s)

Chemical Name
1,2-Benzenedicarboxylic acid,

diisodecyl ester
[6][7]

Common Name Diisodecyl phthalate (DIDP) [3]

CAS Number 26761-40-0; 68515-49-1 [1]

Molecular Formula C₂₈H₄₆O₄ [8][9]

Average Molecular Weight 446.7 g/mol [8][9]

Section 2: Physical State and Characteristics
Under standard ambient conditions, DIDP exists as a clear, colorless, and viscous liquid.[6][8]

[9] It is often described as an oily compound with a mild, almost imperceptible odor.[2][9]

Expertise & Experience: The "Why" Behind the Physical State

The distinct physical characteristics of DIDP are a direct consequence of its molecular

structure. The high molecular weight, coupled with the long, branched decyl side chains, leads

to significant van der Waals forces between molecules. These intermolecular forces are strong

enough to make the substance a viscous liquid at room temperature but not so structured as to

form a solid until the temperature is significantly lowered. The low volatility and high boiling

point are also attributed to the energy required to overcome these forces and move the large

molecules into the gas phase.[2]
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Physical Property Value Source(s)

Appearance Clear, viscous liquid [6][8]

Melting Point -50 °C (-58 °F) [3][4][8]

Boiling Point
250-257 °C (482-495 °F) at 0.5

kPa
[3][8]

Density 0.96 - 0.97 g/cm³ at 20 °C [3][4][8]

Vapor Pressure < 0.08 mmHg at 20 °C [4]

Flash Point 225 - 229 °C (437 - 444 °F) [4][8]

Section 3: The Solubility Profile of DIDP
The solubility of a substance is a critical parameter influencing its application, bioavailability,

and environmental distribution. DIDP exhibits a classic solubility profile for a large, lipophilic

molecule.

Aqueous Solubility
DIDP is practically insoluble in water.[8][10] While some older literature may report erroneously

high values, a comprehensive review of available evidence indicates that the true aqueous

solubility is exceedingly low.[1] This poor solubility is a defining characteristic with significant

implications for its environmental behavior.

Parameter Value Source(s)

Water Solubility < 0.001 mg/L [1]

Description Negligible / None [4][8]

Log Kₒw (Octanol-Water

Partition Coefficient)
> 8.0 [1]

Expertise & Experience: The Molecular Basis for Insolubility
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The extreme hydrophobicity of DIDP is dictated by its chemical structure. The molecule

consists of a small, somewhat polar aromatic diester core, which is overwhelmingly dominated

by two large, non-polar, branched C10 alkyl chains. For DIDP to dissolve in water, it would

need to disrupt the strong hydrogen bonding network between water molecules, which is

energetically unfavorable. Instead, it partitions readily into non-polar environments, a property

quantified by its very high octanol-water partition coefficient (Log Kₒw).[1] A high Log Kₒw value

indicates a strong tendency to associate with lipids and organic matter rather than water.

Solubility in Organic Solvents
In stark contrast to its behavior in water, DIDP is readily soluble in most common organic

solvents.[2][9] This high solubility is fundamental to its primary function as a plasticizer, as it

must be miscible with the polymer matrix (typically PVC) it is intended to soften.

While comprehensive quantitative data is dispersed, it is known to be soluble in solvents such

as ketones, esters, and chlorinated hydrocarbons. Conversely, it is insoluble in highly polar and

protic solvents like glycerol and glycols.[9] This follows the principle of "like dissolves like,"

where its large, non-polar alkyl groups dominate its solubility characteristics, making it highly

compatible with other non-polar to moderately polar organic substances.

Section 4: Experimental Determination of Aqueous
Solubility
Trustworthiness: A Self-Validating Protocol

Determining the solubility of a substance as hydrophobic as DIDP requires a robust

methodology that accounts for potential sources of error, such as the formation of micro-

emulsions or adsorption onto container surfaces. The following protocol, a modified version of

the OECD 105 Flask Method, is designed to yield reliable and reproducible results by

incorporating a long equilibration period, effective phase separation, and sensitive analytical

quantification.

Protocol: Determination of Aqueous Solubility via the
Flask Method and GC-MS Analysis
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Preparation: Add an excess amount of DIDP to a volume of high-purity water in a glass-

stoppered flask. The excess is crucial to ensure a saturated solution is achieved.

Equilibration: Agitate the mixture at a constant, controlled temperature (e.g., 25°C) for an

extended period (e.g., 72 hours) to ensure equilibrium is reached. The agitation should be

gentle to avoid emulsification.

Phase Separation: Cease agitation and allow the mixture to stand undisturbed for at least 24

hours in the temperature-controlled environment. This allows for the separation of excess

undissolved DIDP. For highly accurate results, the aqueous phase should then be

centrifuged at high speed to pellet any suspended micro-droplets.

Sampling: Carefully collect a known volume of the clear aqueous supernatant, taking

extreme care not to disturb the undissolved DIDP layer.

Extraction: Perform a liquid-liquid extraction on the aqueous sample using a small, precise

volume of a water-immiscible organic solvent (e.g., hexane or dichloromethane).

Analysis: Analyze the organic extract using Gas Chromatography-Mass Spectrometry (GC-

MS). The concentration of DIDP is determined by comparing the resulting peak area to a

calibration curve prepared from standards of known concentration.

Validation: The experiment should be run in triplicate, including a blank control (water without

DIDP), to ensure the validity and precision of the results.

Visualization: Experimental Workflow
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1. Preparation & Equilibration

2. Phase Separation

3. Analysis

Add excess DIDP to water in flask

Agitate at constant temperature (72h)

Stand for 24h to allow phase separation

Centrifuge aqueous phase

Transfer aqueous phase

Collect clear supernatant

Liquid-Liquid Extraction with organic solvent

Sample known volume

Analyze extract by GC-MS

Quantify against calibration curve

Aqueous Solubility (mg/L)

Final Result

Click to download full resolution via product page

Caption: Workflow for determining the aqueous solubility of DIDP.
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Section 5: Implications of Physical State and
Solubility

Industrial & Pharmaceutical Applications: The liquid state and high solubility in organic media

make DIDP an efficient and easy-to-handle plasticizer for PVC and other polymers.[7] This

allows it to be readily blended into polymer melts during extrusion or molding processes. In

the context of drug development, its properties are relevant when used in PVC-based

medical devices (like intravenous bags and tubing) or as a component in pharmaceutical

coatings.[3]

Environmental Fate & Toxicology: The combination of very low water solubility and high

lipophilicity (high Log Kₒw) is a critical determinant of DIDP's environmental behavior.[1] It

will not persist in the water column but will instead partition strongly to organic matter in soil

and sediment. This same property also gives it the potential to bioaccumulate in the fatty

tissues of aquatic organisms.[1] Understanding its solubility is therefore essential for

accurate environmental risk assessment.

Conclusion
Diisodecyl phthalate is a viscous, oily liquid characterized by extremely low water solubility

and high solubility in most organic solvents. These properties are a direct result of its high

molecular weight and the dominance of its long, non-polar alkyl chains. A precise

understanding and accurate measurement of these characteristics are not merely academic;

they are fundamental to the effective and safe application of DIDP in industrial and

pharmaceutical contexts and for assessing its ultimate fate and impact on the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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